3-(2-fluorophenyl)-N-isobutylpropanamide

• IUPAC Name: 3-(2-fluorophenyl)-N-(2-methylpropyl)propanamide
• InChI: InChI=1S/C13H18FNO/c1-10(2)9-15-13(16)8-7-11-5-3-4-6-12(11)14/h3-6,10H,7-9H2,1-2H3,(H,15,16)
• InChI Key: PEARLTPWKBPMAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)CCC1=CC=CC=C1F
• Molecular Formula: C13H18FNO
• Molecular Weight: 223.29 g/mol

Description

3-(2-Fluorophenyl)-N-isobutylpropanamide is a synthetic amide derivative characterized by a fluorophenyl group at the 2-position of the phenyl ring and an isobutyl substituent on the nitrogen atom of the propanamide backbone. Fluorinated aromatic compounds are widely explored in medicinal and agrochemical research due to fluorine’s electronegativity, which enhances metabolic stability and binding affinity .

Comparison with Similar Compounds

Substituent Effects: Fluorine vs. Chlorine and Hydroxyl Groups

• N-(3-Chlorophenethyl)-2-(4-isobutylphenyl)propanamide (): This compound features a chlorophenyl group and a 4-isobutylphenyl moiety. Chlorine’s larger atomic size could also sterically hinder binding in biological systems .
• 3-Chloro-N-(3-hydroxyphenyl)propanamide () :
  Substitution with a hydroxyl group introduces hydrogen-bonding capability, enhancing solubility in polar solvents. However, the hydroxyl group may also increase susceptibility to metabolic oxidation compared to the fluorine in 3-(2-fluorophenyl)-N-isobutylpropanamide .

Positional Isomerism and Chain Configuration

• In contrast, the isobutyl group in the target compound may offer a balance between lipophilicity and steric accessibility .
• 2-[(3-Fluorophenyl)amino]-N-phenylpropanamide (): The amino linkage in this compound contrasts with the amide bond in the target molecule. The 3-fluorophenyl substitution versus 2-fluorophenyl in the target compound could lead to divergent electronic profiles and receptor-binding modes .

Pharmacological and Physicochemical Properties

A comparative analysis of key parameters is summarized below:

Compound	Molecular Weight	Key Substituents	Potential Pharmacological Impact
3-(2-Fluorophenyl)-N-isobutylpropanamide	~221.3 (estimated)	2-fluorophenyl, isobutyl	Enhanced metabolic stability, moderate lipophilicity
N-(3-Chlorophenethyl)-2-(4-isobutylphenyl)propanamide	~329.8	3-chlorophenethyl, 4-isobutyl	Possible CNS activity due to chlorophenyl moiety
3-Chloro-N-(3-hydroxyphenyl)propanamide	~214.7	3-hydroxyphenyl, chloro	Higher solubility, lower membrane permeability
2-[(3-Fluorophenyl)amino]-N-phenylpropanamide	~258.3	3-fluorophenyl, amino	Potential kinase inhibition due to amino linkage

Key Observations :

• Lipophilicity : Fluorine and isobutyl groups in the target compound likely confer moderate logP values, balancing bioavailability and membrane permeability.
• Metabolic Stability : Fluorine’s electronegativity reduces oxidative metabolism compared to chlorine or hydroxyl groups .